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Compound of Interest

Compound Name: Benzoin isopropyl ether

Cat. No.: B160496 Get Quote

Essential Safety and Handling Guide for Benzoin
Isopropyl Ether
For laboratory professionals, including researchers, scientists, and drug development experts,

a comprehensive understanding of chemical safety is paramount. This guide provides

essential, immediate safety and logistical information for handling Benzoin isopropyl ether,
including detailed operational and disposal plans.

Note on Conflicting Hazard Information: Safety Data Sheets (SDS) for Benzoin isopropyl
ether present conflicting hazard classifications. Some sources identify it as harmful if

swallowed, harmful in contact with skin, and toxic if inhaled, while others classify it as a non-

hazardous substance.[1][2] Given this discrepancy and the fact that the toxicological properties

have not been thoroughly investigated, a cautious approach is strongly recommended.[1]

Users should handle this chemical with the care required for a hazardous substance.

Physical and Chemical Properties
A summary of the key quantitative data for Benzoin isopropyl ether is provided in the table

below for easy reference.
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Property Value

CAS Number 6652-28-4[3][4][5][6][7][8]

Molecular Formula C₁₇H₁₈O₂[3][4][8][9]

Molecular Weight 254.32 g/mol [8][10]

Appearance
White to cream solid or white needle-like

crystals[3][6]

Melting Point 76 - 80 °C (168.8 - 176 °F)[3][6]

Boiling Point 175 - 180 °C at 10 mm Hg[6]

Solubility
Insoluble in water, soluble in organic solvents[4]

[10]

Occupational Exposure Limits Not established[1][3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling Benzoin isopropyl ether, the following personal

protective equipment is mandatory.

Required PPE

Eye Protection
(Safety glasses with side shields or chemical safety goggles)

Hand Protection
(Compatible chemical-resistant gloves)

Respiratory Protection
(NIOSH/MSHA approved respirator if ventilation is inadequate or for spills)

Body Protection
(Long-sleeved clothing or lab coat)

Handling Benzoin Isopropyl Ether
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Eye Protection: Wear safety glasses with side shields or chemical safety goggles that comply

with European Standard EN166 or OSHA regulations.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://cymitquimica.com/cas/6652-28-4/
https://www.biocrick.com/download/document/BCC8856/MSDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0233927.htm
https://www.calpaclab.com/benzoin-isopropyl-ether-500g-each/spc-tci-b0942-500g
https://www.scbt.com/p/benzoin-isopropyl-ether-6652-28-4
https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://cymitquimica.com/cas/6652-28-4/
https://www.scbt.com/p/benzoin-isopropyl-ether-6652-28-4
https://www.fishersci.ca/shop/products/benzoin-isopropyl-ether-tci-america-2/p-7118760
https://www.scbt.com/p/benzoin-isopropyl-ether-6652-28-4
https://wap.guidechem.com/encyclopedia/benzoin-isopropyl-ether-dic14623.html
https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0233927.htm
https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0233927.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0233927.htm
https://cymitquimica.com/cas/6652-28-4/
https://wap.guidechem.com/encyclopedia/benzoin-isopropyl-ether-dic14623.html
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://www.benchchem.com/product/b160496?utm_src=pdf-body
https://www.benchchem.com/product/b160496?utm_src=pdf-body-img
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Use compatible chemical-resistant gloves to prevent skin contact.[1] It is

important to inspect gloves before use and follow the manufacturer's instructions regarding

permeability and breakthrough time.[3]

Body Protection: Wear a lab coat or long-sleeved clothing to protect the skin.[3]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required.[3] However, in case of insufficient ventilation, dust formation,

or accidental release, a NIOSH/MSHA or European Standard EN 149 approved respirator

should be worn.[1][5]

Operational Plan for Safe Handling
A systematic approach to handling Benzoin isopropyl ether is crucial to minimize exposure

and ensure a safe laboratory environment.
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1. Preparation
- Review SDS

- Ensure fume hood is operational
- Don appropriate PPE

2. Handling
- Work in a well-ventilated area (fume hood)

- Avoid dust formation
- Avoid contact with skin, eyes, and clothing

3. Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed
- Store away from incompatible substances

4. Disposal
- Dispose of waste in accordance with local, regional, and national regulations

- Use a licensed waste disposal company

Click to download full resolution via product page

Step 1: Preparation

Review Safety Data Sheet (SDS): Before use, thoroughly read and understand the SDS.

Ensure Proper Ventilation: Handling should be performed in a well-ventilated area, preferably

within a chemical fume hood.[2] Mechanical exhaust may be required.[1]
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Assemble PPE: Put on all required personal protective equipment as detailed above.

Step 2: Handling

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Prevent Inhalation and Ingestion: Do not breathe dust and avoid ingestion.[1] Do not eat,

drink, or smoke when using this product.[1]

Minimize Dust Formation: Handle the solid material carefully to avoid creating dust.[3]

Step 3: Storage

Proper Storage Conditions: Store in a cool, dry, and well-ventilated area.[1]

Container Integrity: Keep the container tightly closed.[3]

Incompatible Substances: Store away from incompatible materials.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped,

administer artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1] Remove contaminated clothing and wash it before reuse.[1] Seek medical

attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1] Remove contact lenses if present and easy to do.[11] Consult an

ophthalmologist.[1]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, wash out their mouth with

water.[1] Call a physician or poison control center immediately.[1]
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Spills: For small spills, sweep up the solid material, avoiding dust formation, and place it in a

suitable, closed container for disposal.[3][5] For large spills, evacuate the area and ensure

adequate ventilation.[1] Prevent the spill from entering drains or soil.[1]

Disposal Plan
Proper disposal of Benzoin isopropyl ether and any contaminated materials is essential to

protect the environment.

Waste Collection: Collect waste material in suitable, closed containers.[1]

Labeling: Clearly label all waste containers with the contents.

Regulatory Compliance: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations.[1]

Professional Disposal: It is recommended to entrust the disposal to a licensed waste

disposal company.[2] Do not allow the product to enter drains or surface water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biosynth.com [biosynth.com]

2. tcichemicals.com [tcichemicals.com]

3. fishersci.at [fishersci.at]

4. CAS 6652-28-4: Benzoin isopropyl ether | CymitQuimica [cymitquimica.com]

5. biocrick.com [biocrick.com]

6. BENZOIN ISOPROPYL ETHER | 6652-28-4 [chemicalbook.com]

7. calpaclab.com [calpaclab.com]

8. scbt.com [scbt.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://www.biocrick.com/download/document/BCC8856/MSDS.pdf
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.benchchem.com/product/b160496?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.tcichemicals.com/BE/en/sds/B0942_EU_6N.pdf
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.benchchem.com/product/b160496?utm_src=pdf-custom-synthesis
https://www.biosynth.com/Files/MSDS/FB/63/MSDS_FB63044_4000_EN.pdf
https://www.tcichemicals.com/BE/en/sds/B0942_EU_6N.pdf
https://www.fishersci.at/store/msds?partNumber=11495267&productDescription%3DBENZOIN+ISOPROPYL+ETHER%2C+99%25%2C100G&countryCode=AT&language=en
https://cymitquimica.com/cas/6652-28-4/
https://www.biocrick.com/download/document/BCC8856/MSDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0233927.htm
https://www.calpaclab.com/benzoin-isopropyl-ether-500g-each/spc-tci-b0942-500g
https://www.scbt.com/p/benzoin-isopropyl-ether-6652-28-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Benzoin Isopropyl Ether 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

10. Page loading... [wap.guidechem.com]

11. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling Benzoin
isopropyl ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160496#personal-protective-equipment-for-handling-
benzoin-isopropyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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